Cas no 301332-78-5 (2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline)

2-(1H-Indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline is a structurally complex heterocyclic compound featuring an indole-quinoline core linked via a sulfonylvinyl bridge to a 4-nitrophenyl group. This molecule exhibits potential utility in organic synthesis and materials science due to its extended π-conjugation, which may enhance photophysical properties. The presence of both electron-donating (indole) and electron-withdrawing (nitrophenyl) moieties suggests tunable electronic characteristics, making it a candidate for optoelectronic applications. The sulfonyl group enhances stability and may facilitate further functionalization. Its rigid, planar structure could also be advantageous in the design of molecular probes or as a building block for supramolecular assemblies.
2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline structure
301332-78-5 structure
Product Name:2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline
CAS No:301332-78-5
MF:C25H19N3O4S
MW:457.501064538956
CID:5867915
PubChem ID:5725376
Update Time:2025-08-04

2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline Chemical and Physical Properties

Names and Identifiers

    • Z56762090
    • 301332-78-5
    • 2-(1H-indol-3-yl)-1-[2-(4-nitrophenyl)ethenesulfonyl]-1,2-dihydroquinoline
    • EN300-26617966
    • 2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline
    • Inchi: 1S/C25H19N3O4S/c29-28(30)20-12-9-18(10-13-20)15-16-33(31,32)27-24-8-4-1-5-19(24)11-14-25(27)22-17-26-23-7-3-2-6-21(22)23/h1-17,25-26H/b16-15+
    • InChI Key: NJOHJOYCEFKTEK-FOCLMDBBSA-N
    • SMILES: S(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])(N1C2C=CC=CC=2C=CC1C1=CNC2C=CC=CC1=2)(=O)=O

Computed Properties

  • Exact Mass: 457.10962727g/mol
  • Monoisotopic Mass: 457.10962727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 869
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 107Ų

2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26617966-0.05g
2-(1H-indol-3-yl)-1-[2-(4-nitrophenyl)ethenesulfonyl]-1,2-dihydroquinoline
301332-78-5 95.0%
0.05g
$212.0 2025-03-20

Additional information on 2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline

Comprehensive Overview of 2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline (CAS No. 301332-78-5)

The compound 2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline (CAS No. 301332-78-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, combining an indole moiety with a quinoline backbone and a nitrophenyl group, makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a fluorescent probe or photosensitizer, given its conjugated system and electron-rich properties.

In recent years, the demand for organic semiconductors and bioimaging agents has surged, driven by advancements in optoelectronic devices and diagnostic tools. This compound's ability to absorb and emit light in the visible spectrum positions it as a promising material for such applications. Additionally, its sulfonyl and nitrophenyl functionalities enhance its solubility and reactivity, making it easier to modify for targeted uses. These attributes align with the growing trend of green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional materials.

One of the most frequently asked questions about 2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline revolves around its synthetic pathway. The compound is typically synthesized through a multi-step process involving condensation reactions and sulfonylation, with careful control of reaction conditions to ensure high yield and purity. Its CAS No. 301332-78-5 serves as a unique identifier in chemical databases, facilitating easy retrieval of its physicochemical properties and safety data. This is particularly important for laboratories and industries that prioritize regulatory compliance and risk assessment.

The compound's potential in drug discovery is another area of interest. Its indole and quinoline scaffolds are common pharmacophores found in many FDA-approved drugs, suggesting possible bioactivity against various targets. Preliminary studies have explored its interactions with enzymes and receptors, though further research is needed to validate its therapeutic potential. This aligns with the broader scientific community's focus on precision medicine and targeted therapies, where novel chemical entities play a pivotal role.

From a commercial perspective, 2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on the purity and scale of production, reflecting the challenges associated with synthesizing complex organic molecules. For those interested in custom synthesis or bulk procurement, it is advisable to consult with manufacturers who adhere to Good Manufacturing Practices (GMP) to ensure quality and consistency.

In conclusion, 2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline (CAS No. 301332-78-5) represents a fascinating intersection of chemistry and innovation. Its diverse applications, from materials science to biomedical research, underscore its importance in modern scientific endeavors. As the demand for high-performance materials and novel therapeutics continues to grow, this compound is poised to play a significant role in shaping future technologies and discoveries.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd